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Compound of Interest

Compound Name: Pigment Red 81:2

Cat. No.: B1599079 Get Quote

A Technical Guide to the Solubility and
Dispersion of Pigment Red 81:2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility and dispersion

characteristics of Pigment Red 81:2 in common laboratory solvents. This information is critical

for researchers and professionals in various fields, including pharmaceuticals and materials

science, where the effective delivery and performance of pigments are paramount.

Introduction to Pigment Red 81:2
Pigment Red 81:2 is a laked rhodamine pigment that exhibits a brilliant bluish-red hue.[1] It is

known for its high color strength and is utilized in applications where vibrant color is essential.

[1][2] Chemically, it is a complex salt, which dictates its solubility and dispersion behavior.

Understanding these properties is crucial for formulation development, ensuring stability, and

optimizing the visual and functional characteristics of the final product.

Solubility Characteristics
Pigment Red 81:2 is generally characterized as being insoluble in water and a majority of

organic solvents.[1] However, its behavior can be nuanced depending on the polarity of the

solvent. While quantitative solubility data is not readily available in public literature, qualitative

and semi-quantitative assessments provide valuable guidance.
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Table 1: Solubility and Interaction of Pigment Red 81:2 in Common Laboratory Solvents
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Solvent Class
Common Lab
Solvents

Observed
Interaction with
Pigment Red 81:2

Qualitative
Solubility

Alcohols
Methanol, Ethanol,

Isopropanol

Soluble in ethanol,

exhibiting red

fluorescence.[3][4][5]

Low resistance to

alcohols in general,

suggesting some

degree of solubility or

color bleed.[6][7]

Sparingly Soluble to

Soluble

Ketones
Acetone, Methyl Ethyl

Ketone (MEK)

Low resistance,

indicating potential for

color bleed or partial

solubility.[6][7]

Sparingly Soluble

Esters
Ethyl Acetate, Butyl

Acetate

Low resistance to

esters has been

noted.[6][7]

Sparingly Soluble

Aromatic

Hydrocarbons
Toluene, Xylene

Generally stable in

aromatic

hydrocarbons,

suggesting low

solubility.[2][6][8]

Insoluble to Very

Sparingly Soluble

Aliphatic

Hydrocarbons
n-Hexane, Heptane

Expected to be highly

insoluble due to the

non-polar nature of

the solvent and the

polar nature of the

pigment.

Insoluble

Polar Aprotic Solvents Dimethyl Sulfoxide

(DMSO), N-Methyl-2-

pyrrolidone (NMP)

A patent mentions the

use of n-

methylpyrrolidone with

Pigment Red 81.[9]

These solvents are

Likely Sparingly

Soluble

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

http://www.dyestuffintermediates.com/pigment-dye/pigment-red-81.html
https://www.colorbloomdyes.com/showroom/pigment-red-81.html
https://www.colorbloomdyes.com/pigment-dyes/pigment-red/pigment-red-81.html
https://www.chembk.com/en/chem/Pigment%20Red%2081
https://www.ccchemical.com/product/pigment-red-81/
https://www.chembk.com/en/chem/Pigment%20Red%2081
https://www.ccchemical.com/product/pigment-red-81/
https://www.chembk.com/en/chem/Pigment%20Red%2081
https://www.ccchemical.com/product/pigment-red-81/
https://www.finelandchem.com/pigment-red-81/
https://www.chembk.com/en/chem/Pigment%20Red%2081
https://www.chembk.com/en/chem/C.I.%20pigment%20red%2081.
https://patents.google.com/patent/EP1216279A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


known for their strong

dissolving power and

may exhibit some

solubility.

Water Deionized Water

Generally described

as insoluble in water.

[1] Slightly soluble in

water.[10][11]

Insoluble to Very

Sparingly Soluble

It is important to note that the term "insoluble" for pigments often means that they do not form a

true molecular solution but may exist as very fine, stable dispersions that can be mistaken for a

solution.

Dispersion Characteristics
The effective dispersion of Pigment Red 81:2 is critical for achieving desired color strength,

gloss, and stability in a formulation. A poor dispersion can lead to agglomerates, which can

cause surface defects, color inconsistencies, and reduced performance.

Key Dispersion Evaluation Parameters:

Fineness of Grind: This measures the size of the largest particles in a dispersion.

Particle Size Distribution: This provides a more comprehensive picture of the range of

particle sizes in the dispersion.

Dispersion Stability: This assesses the tendency of the pigment particles to re-agglomerate

over time.

Experimental Protocols
The following are detailed methodologies for assessing the solubility and dispersion of

Pigment Red 81:2.

Protocol for Determining Qualitative and Semi-
Quantitative Solubility
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Objective: To assess the solubility of Pigment Red 81:2 in various laboratory solvents.

Materials:

Pigment Red 81:2 powder

A range of laboratory solvents (as listed in Table 1)

Glass vials with screw caps

Vortex mixer

Centrifuge

Spectrophotometer (optional, for semi-quantitative analysis)

Procedure:

Sample Preparation: Accurately weigh 10 mg of Pigment Red 81:2 and add it to a glass vial.

Solvent Addition: Add 10 mL of the selected solvent to the vial.

Mixing: Tightly cap the vial and vortex for 2 minutes to ensure thorough mixing.

Equilibration: Allow the mixture to stand at a controlled room temperature (e.g., 25°C) for 24

hours to reach equilibrium.

Observation: Visually inspect the mixture for any signs of dissolution (color in the

supernatant) or settling of undissolved pigment.

Separation: Centrifuge the vial at a high speed (e.g., 10,000 rpm) for 15 minutes to pellet any

undissolved pigment.

Analysis of Supernatant:

Qualitative: Carefully decant the supernatant and visually assess its color intensity. A

deeply colored supernatant indicates higher solubility.
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Semi-Quantitative (Optional): If the supernatant is colored, measure its absorbance at the

wavelength of maximum absorption (λmax) for Pigment Red 81:2 using a

spectrophotometer. A higher absorbance corresponds to a higher concentration of

dissolved pigment. A calibration curve can be prepared with known concentrations of a

related soluble dye (like Rhodamine B) to estimate the solubility.

Protocol for Evaluating Dispersion Quality using a
Hegman Gauge
Objective: To determine the fineness of grind of a Pigment Red 81:2 dispersion. This method

is based on ASTM D1210.[12][13][14][15]

Materials:

Pigment Red 81:2 dispersion in a vehicle (e.g., resin, solvent)

Hegman gauge (grindometer) and scraper

Spatula

Procedure:

Sample Application: Place a small amount of the pigment dispersion in the deep end of the

Hegman gauge channel.[13][16]

Drawdown: Hold the scraper with both hands at a perpendicular angle to the gauge and

draw the dispersion down the length of the channel at a steady rate.[14]

Observation: Immediately, at a low viewing angle, observe the point on the scale where a

continuous line of pigment particles or scratches first appears.

Reading: Record the value on the Hegman scale (or corresponding micron scale) at this

point. This value represents the fineness of grind. A higher Hegman number (lower micron

value) indicates a finer dispersion.

Protocol for Particle Size Analysis using Dynamic Light
Scattering (DLS)
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Objective: To determine the particle size distribution of a Pigment Red 81:2 dispersion.

Materials:

Pigment Red 81:2 dispersion

Appropriate solvent for dilution (must not dissolve the pigment)

Dynamic Light Scattering (DLS) instrument

Cuvettes

Procedure:

Sample Preparation: Dilute the pigment dispersion with a suitable solvent to a concentration

appropriate for DLS analysis. The dilution should be sufficient to avoid multiple scattering

effects.[17]

Instrument Setup: Set the parameters on the DLS instrument, including solvent viscosity,

refractive index, and measurement temperature.

Measurement: Fill a clean cuvette with the diluted sample and place it in the instrument.

Data Acquisition: Initiate the measurement. The instrument will measure the fluctuations in

scattered light intensity caused by the Brownian motion of the particles.[18][19][20]

Analysis: The instrument's software will analyze the correlation function of the scattered light

to calculate the particle size distribution, typically reported as an intensity-weighted, volume-

weighted, or number-weighted distribution.

Visualizations
The following diagrams illustrate the experimental workflows for solubility and dispersion

testing.
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Workflow for Solubility Assessment of Pigment Red 81:2

Sample Preparation

Processing & Equilibration

Analysis

Weigh 10mg
Pigment Red 81:2

Add 10mL of
Test Solvent

Vortex for 2 min

Equilibrate for 24h
at Room Temperature

Visual Observation
(Color, Settling)

Centrifuge at
10,000 rpm for 15 min

Analyze Supernatant
(Visual or Spectrophotometric)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Pigment Red 81:2.
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Workflow for Dispersion Analysis of Pigment Red 81:2

Fineness of Grind (Hegman Gauge) Particle Size Distribution (DLS)

Start with Pigment
Red 81:2 Dispersion

Apply dispersion to
deep end of gauge

Dilute dispersion with
appropriate solvent

Draw down with scraper

Observe and record
Hegman value

Measure in DLS
instrument

Analyze data for
size distribution

Click to download full resolution via product page

Caption: Workflow for evaluating the dispersion characteristics of Pigment Red 81:2.

Conclusion
The solubility and dispersion of Pigment Red 81:2 are complex properties that are highly

dependent on the solvent system. While generally insoluble in most common laboratory

solvents, it exhibits some solubility and a tendency to bleed in polar solvents like alcohols,

ketones, and esters. For optimal performance, a thorough understanding and evaluation of its

dispersion characteristics within a specific formulation are essential. The experimental

protocols provided in this guide offer a systematic approach to characterizing these critical

properties, enabling researchers and formulators to effectively utilize Pigment Red 81:2 in their

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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